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Introduction

Peroxynitric acid (HO2NO:), also known as PNA, is a significant, albeit transient, molecule in
atmospheric chemistry. Formed from the association of hydroperoxyl radicals (HOz) and
nitrogen dioxide (NO2), it serves as a crucial reservoir for both HOx (OH + HOz2) and NOx (NO
+ NO2) radical families.[1][2] These radicals are central to the chemical processes that govern
the formation and depletion of tropospheric ozone and the overall oxidative capacity of the
atmosphere.[1][3] This technical guide provides a comprehensive overview of the formation,
decomposition, and atmospheric significance of peroxynitric acid, with a focus on quantitative
data and experimental methodologies.

The Dual Role of Peroxynitric Acid: A Reservoir for
HOx and NOXx

Peroxynitric acid's importance lies in its ability to sequester highly reactive HO2 and NOz
radicals, transporting them to different atmospheric regions before releasing them. This
reservoir effect is particularly significant in the cold upper troposphere and lower stratosphere,
where the thermal decomposition of PNA is slow, allowing for long-range transport.[4][5] The
balance between the formation and loss of PNA directly influences the concentrations of HOx
and NOX, thereby impacting ozone production and the lifetimes of various atmospheric
pollutants.[1]
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The primary formation pathway for peroxynitric acid is the termolecular association reaction of
the hydroperoxyl radical (HOz) with nitrogen dioxide (NOz2):

HO2 + NO2 + M = HO2NO:z + M[1][6]
where M is a third body, such as Nz or Oz, that stabilizes the newly formed HO2NO2 molecule.
The principal atmospheric loss processes for peroxynitric acid include:

o Thermal Decomposition: The reverse of the formation reaction, this is a significant loss
pathway, particularly at the higher temperatures found in the lower troposphere.[4][5]

o Photodissociation: PNA can be broken down by ultraviolet and visible/near-infrared radiation.

[415]

o Reaction with the Hydroxyl Radical (OH): This reaction represents a sink for both PNA and
the highly reactive OH radical.[2][4][5]

The lifetime of peroxynitric acid is highly dependent on altitude and temperature, ranging from
hours in the warmer lower troposphere to days or even weeks in the colder upper troposphere
and lower stratosphere.[4][5]

Quantitative Data: Kinetics and Thermodynamics

The following tables summarize key quantitative data related to the formation and
decomposition of peroxynitric acid, compiled from various experimental studies.

Table 1: Formation and Thermal Decomposition Rate Constants for HO2NO2
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Rate Constant  Temperature

Reaction Pressure (Torr) Reference
(k) (K)
(1.56 £ 0.05) x
HOz2 + NOz + M
102 cms
- HO2NO2 + M 298 760 (1 atm) [7]
) molecule~1 st
(Formation) _ _
(in dry air)
Varies with
temperature and
HO2NO2 + M -
pressure. See
HO2 + NOz2 + M _ 331 - 350 25 and 50 (N2) [415118]
N Arrhenius
(Decomposition)

parameters in
Table 2.

HOONO:2 (aq) - k= (5.27 +0.15)
HO2 + NO2 x 1017 571
(Aqueous exp(-110.1 £ 1.3
Decomposition) kJ mol~1/RT)

278 - 298 N/A [9]

Table 2: Thermodynamic Data for Peroxynitric Acid

Parameter Value Reference

Standard Enthalpy of

) -12.6 + 1.0 kcal mol—t [2][41[5][8]
Formation (AfH298 K)
Standard Enthalpy of Reaction
(ArH®29s K) for HO2 + NOz = -24.0 = 0.5 kcal mol—t [4115118]
HO2NO2
Standard Heat of Formation of
-111 + 2 kJ mol—1 [9]
HOONO:z(aq) at 25 °C
Henry's Law Constant at 25 °C 12600 = 4700 M atm~1 [9]

Experimental Protocols
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The characterization of peroxynitric acid's atmospheric role relies on sophisticated
experimental techniques for its synthesis, detection, and the measurement of its reaction
kinetics.

Synthesis of Peroxynitric Acid

A common laboratory method for the synthesis of PNA involves the reaction of hydrogen
peroxide (H202) with nitric acid (HNOs) or dinitrogen pentoxide (N20s). A newer gas-phase
synthesis has also been developed, which includes a purification step to remove impurities.[3]

Detection of Peroxynitric Acid

Chemical lonization Mass Spectrometry (CIMS): This is a highly sensitive and selective method
for the in-situ measurement of atmospheric PNA.[1][10] The technique utilizes a reagent ion,
such as CFsO~ or I=, which reacts with PNA to form a product ion that is then detected by a
mass spectrometer.[1][11]

o Experimental Workflow for CIMS Detection:

Ambient air is drawn into a flow tube reactor.

[¢]

o

Areagention (e.g., I7) is introduced into the flow tube.

o

The reagent ion reacts with PNA to form a specific product ion (e.g., I-HO2NO:z2").

[¢]

The ions are sampled into a mass spectrometer for detection and quantification.

Kinetic Studies

Laser Flash Photolysis - Laser-Induced Fluorescence (LFP-LIF): This technique is used to
measure the rate coefficients of reactions involving radicals like OH.

o Experimental Protocol for OH + HO2NO2 Reaction Kinetics:

o A gaseous mixture containing a precursor for OH radicals (e.g., Os in the presence of
water vapor) and a known concentration of HO2NO: is prepared in a reaction cell.

o Apulsed laser (the "photolysis” laser) is used to generate OH radicals.
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o Asecond laser (the "probe" laser) is tuned to an absorption line of the OH radical, causing

it to fluoresce.

o The fluorescence signal is detected by a photomultiplier tube. The decay of the

fluorescence signal over time is monitored to determine the rate of the reaction between

OH and HO2NOz.[7]

Flow Tube Reactors: These are used to study the kinetics of gas-phase reactions under

controlled conditions of temperature, pressure, and reactant concentrations. For PNA thermal

decomposition studies, a known concentration of PNA is passed through a heated flow tube,

and the concentrations of the reactants and products are monitored at the exit.[4]

Visualizations: Chemical Pathways and

Experimental Setups

The following diagrams, generated using the DOT language, illustrate key processes related to

peroxynitric acid.
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Caption: Formation and decomposition pathways of peroxynitric acid.
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Caption: Workflow for the detection of peroxynitric acid using CIMS.

Conclusion

Peroxynitric acid plays a pivotal, though complex, role in atmospheric chemistry by acting as
a temporary reservoir for the key radical species HOx and NOx. Its formation and
decomposition are intricately linked to temperature, pressure, and solar radiation, making its
impact on atmospheric composition highly variable in space and time. Understanding the
kinetics and thermodynamics of PNA is essential for accurately modeling tropospheric ozone
production and the overall oxidative capacity of the atmosphere. The experimental techniques
outlined in this guide are crucial for obtaining the high-quality data needed to refine these
models and improve our predictive capabilities regarding air quality and climate. The continued
investigation into the chemistry of peroxynitric acid will undoubtedly yield further insights into
the intricate workings of our atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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